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Compound of Interest

Compound Name: tert-butyl (2R)-2-aminopentanoate

CAS No.: 158741-16-3

Cat. No.: B1148624

Get Quote

Executive Summary & Immediate Classification
tert-Butyl (2R)-2-aminopentanoate (also known as D-Norvaline tert-butyl ester) requires

specific handling due to its chemical lability. Unlike standard organic waste, this compound

presents a pressure-generation hazard if improperly segregated.

Primary Waste Class: Non-Halogenated Organic.

RCRA Status: Not P-listed or U-listed; likely D001 (Ignitable) if in solution.

Critical Restriction:DO NOT mix with acidic waste streams (e.g., TFA, HCl, H₂SO₄).

Hazard Profile & Physical Properties[1][2]
Before disposal, you must identify the physical form. This compound is frequently supplied as a

hydrochloride salt (solid) or a free base (oil/liquid).
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Property Specification Operational Implication

CAS Number
145508-66-7 (Free Base) /

1379444-89-9 (HCl Salt)

Use for waste labeling

manifest.

Physical State
Colorless oil (Free Base) or

White Solid (Salt)

Determines if "Solid" or

"Liquid" waste stream is used.

Flash Point ~90°C (Free Base, estimated)
Combustible. Keep away from

oxidizers.[1][2]

Acidity/Basicity Basic (Amine group)
Incompatible with strong acids

and acid chlorides.

Reactivity Acid Labile
High Risk: Hydrolyzes to

release Isobutylene gas.

GHS Hazard Classification[1]
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Critical Safety Mechanism: The Isobutylene Hazard
Expert Insight: The most common accident involving tert-butyl esters is container over-

pressurization.

The tert-butyl ester moiety is designed to be acid-labile.[3] If this waste is poured into a

"General Organic Waste" drum that contains acidic residues (common in peptide synthesis labs

using Trifluoroacetic acid), the following reaction occurs spontaneously:

Risk: A sealed waste drum can pressurize and rupture. Protocol: Always segregate tert-butyl

esters into neutral or basic organic waste streams.
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Phase A: Pre-Disposal Assessment
Check pH: If the material is in solution, verify pH is

. If acidic, neutralize carefully with saturated sodium bicarbonate (

) before disposal.

Phase separation: If the waste contains aqueous layers, separate the organic layer. This

compound is organic-soluble.

Phase B: Waste Stream Selection
Select the appropriate container based on the matrix:

Scenario 1: Pure Solid (Expired/Degraded Reagent)

Container: HDPE wide-mouth jar.

Label: "Hazardous Waste - Solid Organic - Irritant."

Action: Double-bag the original container or transfer solid directly. Do not dissolve in

solvent solely for disposal (minimization principle).

Scenario 2: Reaction Mixture (Liquid)

Container: HDPE or Glass solvent carboy (Safety Can).

Stream: Non-Halogenated Organic Solvents (High BTU).

Additives: Ensure no strong acids are present.[1]

Phase C: Labeling & Handover
Labeling: Must include full chemical name (tert-butyl (2R)-2-aminopentanoate), CAS

number, and hazard pictograms (Irritant).

Storage: Store in a secondary containment tray in a well-ventilated satellite accumulation

area (SAA) until pickup.
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Visual Workflow: Decision Logic
The following diagram outlines the decision process for safe disposal, ensuring segregation

from acidic triggers.
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Start: Waste Assessment

Is the material Solid or Liquid?

Solid (HCl Salt)

Solid

Liquid (Free Base/Solution)

Liquid

Container: HDPE Wide Mouth

Label: Solid Organic Waste
(Toxic/Irritant)

EHS Pickup / Incineration

CRITICAL CHECK:
Is the solution Acidic?

Neutralize with NaHCO3
(Vent evolved gas)

Yes (pH < 7)

Segregate: Non-Halogenated
Organic Waste Stream

No (pH >= 7)

Label: Flammable/Irritant
NO ACIDS

Click to download full resolution via product page
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Caption: Figure 1. Decision tree for the safe segregation and disposal of tert-butyl amino acid

esters, prioritizing the prevention of acid-catalyzed gas evolution.

Spill Contingency Plan
In the event of a benchtop spill:

Evacuate & Ventilate: The free base has a distinct amine odor. Clear the immediate area.[1]

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Absorb:

For Liquids: Use a clay-based absorbent (vermiculite) or an amine-specific spill kit. Do not

use paper towels if the spill is large (flammability risk).

For Solids: Sweep gently to avoid dust generation.

Clean: Wipe the surface with a mild detergent solution. Avoid using strong acids (like 10%

HCl) to clean the surface, as this will degrade the ester and release gas. Use water or

ethanol.

Disposal: Place all spill debris into a sealed bag, label as "Chemical Spill Debris - Organic,"

and process as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. cochise.edu [cochise.edu]
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NAP.edu [nationalacademies.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

